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Compound of Interest

Compound Name: Oleamine oxide

Cat. No.: B227453

Essential Safety and Handling Guide for Oleamine
Oxide

This guide provides immediate, essential safety and logistical information for handling
Oleamine oxide in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Hazard Identification and Classification

Oleamine oxide is a hazardous substance requiring careful handling to avoid adverse health
effects and environmental contamination.[1][2] It is classified under the Globally Harmonized
System (GHS) with the following primary hazards:
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Hazard Class

GHS Category

Hazard Statement

Acute Toxicity, Oral

Category 4

H302: Harmful if swallowed[1]
[2]

Skin Corrosion/Irritation

Category 1B/2

H314: Causes severe skin
burns and eye damage[2] /
H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation

Category 1

H318: Causes serious eye
damage[1][2]

Specific Target Organ Toxicity -

Category 3 (Respiratory

H335: May cause respiratory

Single Exposure system) irritation[2]
- o H373: May cause damage to
Specific Target Organ Toxicity -
Category 2 organs through prolonged or
Repeated Exposure
repeated exposure[2]
H304: May be fatal if
Aspiration Hazard Category 1 swallowed and enters
airways|[2]
Hazardous to the Aquatic H400: Very toxic to aquatic
) Category 1 ]
Environment, Acute Hazard life[1]
Hazardous to the Aquatic H410: Very toxic to aquatic life
Category 1

Environment, Chronic Hazard

with long lasting effects[2]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Oleamine oxide to minimize

exposure and ensure personal safety.[3]

Recommended PPE for Handling Oleamine Oxide:
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Body Part

Required PPE

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Material: Nitrile or neoprene
gloves are recommended.[3]
Practice: Inspect gloves for
any signs of degradation or
punctures before use. Dispose
of contaminated gloves in
accordance with applicable
laws and good laboratory

practices.[4]

Eyes/Face

Chemical splash goggles and

face shield

Goggles: Must be worn to
protect against splashes.[3]
Face Shield: A face shield
should be worn over goggles
for additional protection of the
face from splashes, especially
when handling larger
quantities or when there is a

higher risk of splashing.[5][6]

Body

Chemical-resistant lab coat or

apron

Material: Wear a lab coat or
apron made of a chemical-
resistant material.[3] For larger
scale operations, a complete
suit protecting against
chemicals may be necessary.

[4]

Respiratory

Respirator (as needed)

Conditions for Use: Use a
respirator when working in
poorly ventilated areas or
when there is a potential for
inhalation of vapors or
aerosols.[3][7] Type: The
specific type of respirator and

cartridge should be selected
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based on the concentration
and nature of the airborne

substance.

Requirement: Standard
laboratory practice dictates
Closed-toe, chemical-resistant  wearing closed-toe shoes. For
Feet shoes handling hazardous chemicals,
these shoes should also be

chemical-resistant.[3][8]

Operational and Disposal Plans
Handling Procedures

o Ventilation: Always handle Oleamine oxide in a well-ventilated area, preferably within a
chemical fume hood.[7]

o Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.
Do not breathe mists or vapors.[2]

e Hygiene: Do not eat, drink, or smoke in the handling area.[2] Wash hands thoroughly after
handling the substance.[9]

o Storage: Store in a cool, dry, and well-ventilated place.[7] Keep the container tightly closed.

[7]

Disposal Plan

All waste materials containing Oleamine oxide must be treated as hazardous waste and
disposed of according to federal, state, and local regulations.[10]

o Waste Collection: Collect all Oleamine oxide waste, including contaminated disposables
(e.g., gloves, paper towels), in a designated, properly labeled, and sealed hazardous waste
container.

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"
and the chemical name "Oleamine oxide."

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://caluaniemuelearoxidis.com/ppe-for-working-with-oxidizing-agents/
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.benchchem.com/product/b227453?utm_src=pdf-body
http://www.acme-hardesty.com/wp-content/uploads/2014/03/Lauryl-Amine-Oxide-MSDS.pdf
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/o7805?userType=undefined
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/o7805?userType=undefined
https://chemical.kao.com/content/dam/sites/kao/chemical-kao-com/global/pdf/sustainability/saicm/article_05/SafetySummary_glen_AO.pdf
http://www.acme-hardesty.com/wp-content/uploads/2014/03/Lauryl-Amine-Oxide-MSDS.pdf
http://www.acme-hardesty.com/wp-content/uploads/2014/03/Lauryl-Amine-Oxide-MSDS.pdf
https://www.benchchem.com/product/b227453?utm_src=pdf-body
https://jmnspecialties.com/downloads/sds/2936-lauramine-oxide-sds/file
https://www.benchchem.com/product/b227453?utm_src=pdf-body
https://www.benchchem.com/product/b227453?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b227453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Non-recyclable Solutions: Offer surplus and non-recyclable solutions to a licensed disposal
company.[4]

o Contaminated Packaging: Dispose of contaminated packaging as unused product.[4] Do not
mix with other waste.

Emergency Procedures
Spills

In the event of a spill, prioritize personal safety and environmental protection.
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Oleamine Oxide Spill Occurs

Assess the Spill
(Size and Immediate Danger)

Small, Controllable Spill?

Evacuate the Area Contain the Spill
Alert Others (Use absorbent material)

Clean Up Spill
(Wear appropriate PPE)

Call Emergency Services
(e.g., 911 or Internal Emergency Number)

Dispose of Waste
(As hazardous waste)

Decontaminate the Area
and Equipment

y

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to an Oleamine oxide spill.
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Spill Response Steps:

o Evacuate: If the spill is large, uncontrolled, or in a common area, evacuate the immediate
area.[11]

o Alert: Inform colleagues and your supervisor.

o Containment (for small, manageable spills): If you are trained and it is safe to do so, contain
the spill using an inert absorbent material (e.g., sand, earth).[7] Do not let the product enter
drains.[2]

o Cleanup: Wearing the appropriate PPE, carefully collect the absorbed material and place it
into a suitable container for disposal.[7]

» Decontamination: Clean the affected area thoroughly.

o Emergency Contact: For large or dangerous spills, or if you are unsure how to proceed, call
emergency services immediately.[11]

First Aid Measures

Immediate first aid is crucial in case of exposure.
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Exposure Route First Aid Procedure

Immediately take off all contaminated clothing.
Skin Contact Rinse skin with plenty of water/shower.[2] Call a

physician immediately.[2]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing.[2] Immediately call an

ophthalmologist.[2]

Do NOT induce vomiting.[2] Call a physician
Ingestion immediately.[2] If the victim is conscious, have

them drink water (two glasses at most).[2]

Move the person to fresh air.[2] Call a physician.
Inhalation [2] If breathing is difficult or has stopped,

provide artificial respiration.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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